Cas no 100333-40-2 (2,1,3-Benzothiadiazole-2-SIV-5-methanethiol(9CI))

2,1,3-Benzothiadiazole-2-SIV-5-methanethiol(9CI) structure
100333-40-2 structure
Product Name:2,1,3-Benzothiadiazole-2-SIV-5-methanethiol(9CI)
CAS No:100333-40-2
MF:C7H6N2S2
MW:182.265938282013
CID:226088
PubChem ID:3063270
Update Time:2025-04-19

2,1,3-Benzothiadiazole-2-SIV-5-methanethiol(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole-2-SIV-5-methanethiol(9CI)
    • 8λ<sup>4</sup>-thia-7,9-diazabicyclo[4.3.0]nona-1(6),2,4,7,8-pentaen-4-ylmethanethiol
    • DTXSID10143174
    • 100333-40-2
    • 2,1,3-Benzothia(S(sup IV))diazole-5-methanethiol
    • Inchi: 1S/C7H6N2S2/c10-4-5-1-2-6-7(3-5)9-11-8-6/h1-3,10H,4H2
    • InChI Key: UKWBUIXEVGOXBT-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC(CS)=CC2=N1

Computed Properties

  • Exact Mass: 181.99738
  • Monoisotopic Mass: 181.99724055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 24.72
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